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Compound of Interest

Compound Name: 2-(4-Nitrophenyl)-1,3-dioxolane

Cat. No.: B1347580

Essential Safety and Handling Guide for 2-(4-
Nitrophenyl)-1,3-dioxolane

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-(4-Nitrophenyl)-1,3-dioxolane. It

includes detailed personal protective equipment (PPE) requirements, operational procedures,
and disposal plans to ensure laboratory safety and regulatory compliance.

Chemical Identifier and Properties
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Property Value

Chemical Name 2-(4-Nitrophenyl)-1,3-dioxolane

CAS Number 2403-53-4[1]

Molecular Formula CoHaNO4[1][2]

Molecular Weight 195.17 g/mol [1][2]

Appearance Off-white to yellow solid[3]

Melting Point 90.5 °C[4] - 95 °CJ5]

Boiling Point 332.9 £ 37.0 °C (Predicted)[4]

Density 1.329 + 0.06 g/cm3 (Predicted)[4]

Storage Sealed in a dry place at room temperature[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 2-(4-Nitrophenyl)-1,3-dioxolane to
minimize exposure and ensure personal safety. The following table summarizes the required
PPE.
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Body Part Required PPE Standard/Specification

Tightly fitting safety goggles
gnty g ¥ 9099 EN 166 (EU) or NIOSH (US)

Eyes/Face with side-shields or a face
) approved.[6]
shield.[6]
Fire/flame resistant and Should be buttoned and fit
Skin/Body impervious clothing, suchasa  properly to cover as much skin
lab coat.[6] as possible.

Chemical-impermeable gloves ]
Hands o Inspect gloves prior to use.[7]
(e.g., Nitrile, Neoprene).

Use in a well-ventilated area. If
) dust or aerosols may be o
Respiratory ) ] Ensure adequate ventilation.[6]
generated, a respirator is

required.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is essential for the safe handling of 2-(4-
Nitrophenyl)-1,3-dioxolane.

e Preparation:

o Ensure the work area is well-ventilated, and an eyewash station and safety shower are
readily accessible.

o Don all required PPE as specified in the table above.
» Handling:

o Avoid the formation of dust and aerosols.[6]

o Avoid contact with skin and eyes.[6]

o Use spark-proof tools and explosion-proof equipment.[6]
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o Keep away from sources of ignition.[6]

e In Case of a Spill:

[e]

Evacuate personnel to a safe area.

o

Remove all sources of ignition.[6]

[¢]

Collect spillage using spark-proof tools and place it in a suitable, closed container for

disposal.[6]

Prevent the chemical from entering drains.[6]

[¢]

Disposal Plan

Proper disposal of 2-(4-Nitrophenyl)-1,3-dioxolane and its containers is crucial to prevent
environmental contamination and comply with regulations.

Waste Type Disposal Procedure

Dispose of as hazardous waste. Keep in

Unused Chemical ) ] ]
suitable, closed containers for disposal.[7]

Adhered or collected material should be
Contaminated Materials promptly disposed of in accordance with

appropriate laws and regulations.[6]

Dispose of contents/container to an approved

Empty Containers )
waste disposal plant.[7]

Experimental Protocols

Below are detailed methodologies for key experiments involving 2-(4-Nitrophenyl)-1,3-
dioxolane.

1. Synthesis of 2-(4-Nitrophenyl)-1,3-dioxolane via Acetalization

This protocol describes the synthesis of the title compound from 4-nitrobenzaldehyde and
ethylene glycol.
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o Materials: 4-nitrobenzaldehyde, ethylene glycol, p-toluenesulfonic acid, and benzene.

e Procedure:

[¢]

A mixture of 4-nitrobenzaldehyde, ethylene glycol, and a catalytic amount of p-
toluenesulfonic acid in benzene is heated at reflux.[8]

[¢]

Water formed during the reaction is continuously removed using a Dean-Stark trap to drive
the equilibrium towards the product.[8]

[¢]

After the reaction is complete (typically monitored by TLC), the mixture is cooled.

[¢]

The catalyst is removed by filtration through a pad of neutral alumina.

[e]

The solvent is removed in vacuo to yield 2-(4-nitrophenyl)-1,3-dioxolane.

2. Reduction of 2-(4-Nitrophenyl)-1,3-dioxolane to 1,2-Bis(4-(1,3-dioxolan-2-
yl)phenyl)diazene Oxide

This protocol details the reduction of the nitro group using glucose as a reducing agent.[2]

o Materials: 2-(4-nitrophenyl)-1,3-dioxolane, ethanol, 30% aqueous sodium hydroxide
solution, and glucose monohydrate.[2]

e Procedure:

o To a mixture of ethanol and a 30% aqueous solution of sodium hydroxide, add 2-(4-
nitrophenyl)-1,3-dioxolane.[2]

o Maintain the reaction mixture at 50 °C.[2]

o Add a solution of glucose monohydrate in water and stir for 2 hours at the specified
temperature.[2]

o Monitor the reaction by analytical thin-layer chromatography (TLC) until complete
conversion is achieved.[2]

o Cool the reaction mixture and dilute it with 2M hydrochloric acid.[2]
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o Filter the formed precipitate and wash it with distilled water to obtain the product.[2]

Visualizations

Safe Handling Workflow for 2-(4-Nitrophenyl)-1,3-dioxolane
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Caption: Workflow for safe handling of 2-(4-Nitrophenyl)-1,3-dioxolane.
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Caption: Chemical synthesis and subsequent reduction of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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